Cas no 76088-63-6 (1,2,3-Benzenetriol,4-nitro-)

• Product Name: 1,2,3-Benzenetriol,4-nitro-
• CAS No: 76088-63-6
• MF: C₆H₅NO₅
• MW: 171.107601881027
• CID: 560920
• PubChem ID: 5324734
• Update Time: 2025-04-19

1,2,3-Benzenetriol,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol,4-nitro-
• 4-nitro-1,2,3-trimethoxybenzene
• 4-nitropyrogallol
• 4-Nitro-1.2.3-trihydroxy-benzol
• 4-Nitro-pyrogallol (2,3,4-Trihydroxy-nitrobenzol)
• 4-nitrobenzene-1,2,3-triol
• 76088-63-6
• SCHEMBL351534
• InChI=1/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10

• Inchi： 1S/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10H
• InChI Key： FPYOMUFYEZASGS-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 171.01700
• Monoisotopic Mass: 171.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.51000
• LogP: 1.23480